![molecular formula C14H10N2OS2 B2662900 5-Methyl-3-[(3-oxo-3-phenyl-1-propenyl)sulfanyl]-4-isothiazolecarbonitrile CAS No. 338953-37-0](/img/structure/B2662900.png)
5-Methyl-3-[(3-oxo-3-phenyl-1-propenyl)sulfanyl]-4-isothiazolecarbonitrile
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Description
5-Methyl-3-[(3-oxo-3-phenyl-1-propenyl)sulfanyl]-4-isothiazolecarbonitrile, also known as MOT, is a compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
- Anticancer Potential : Researchers have explored the anticancer properties of this compound due to its unique structure. It may inhibit specific pathways involved in tumor growth and metastasis .
- Anti-inflammatory Activity : Investigations suggest that it could modulate inflammatory responses, making it a potential candidate for developing anti-inflammatory drugs .
- Organic Semiconductors : The π-conjugated system in the molecule makes it interesting for organic electronics. Researchers have studied its use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs) .
- Chiral Stationary Phases : Enantiomeric separation of related compounds has been achieved using methylchlorophenyl carbamate of cellulose and amylose as polysaccharide chiral stationary phases in high-performance liquid chromatography (HPLC) .
- Enzyme Inhibitors : The compound’s unique structure may interact with enzymes, potentially inhibiting their activity. Researchers have explored its effects on specific enzymes .
- Metabolism and Toxicity Studies : Investigating the metabolism and potential toxicity of this compound is crucial for drug development. Researchers have examined its metabolic pathways and potential adverse effects .
- Synthetic Building Block : Chemists have used it as a building block in the synthesis of more complex molecules. Its reactivity and stability make it valuable in organic synthesis .
Medicinal Chemistry and Drug Development
Materials Science and Organic Electronics
Analytical Chemistry and Chiral Separation
Biochemistry and Enzyme Inhibition
Pharmacology and Toxicology
Chemical Synthesis and Synthetic Methodology
properties
IUPAC Name |
5-methyl-3-[(E)-3-oxo-3-phenylprop-1-enyl]sulfanyl-1,2-thiazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2OS2/c1-10-12(9-15)14(16-19-10)18-8-7-13(17)11-5-3-2-4-6-11/h2-8H,1H3/b8-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RREIZAQATPKATA-BQYQJAHWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NS1)SC=CC(=O)C2=CC=CC=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=NS1)S/C=C/C(=O)C2=CC=CC=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-3-[(3-oxo-3-phenyl-1-propenyl)sulfanyl]-4-isothiazolecarbonitrile |
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